Cas no 1804256-12-9 (Ethyl 2-(3-bromopropyl)-6-formylbenzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-6-formylbenzoate
• CAS No: 1804256-12-9
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• CID: 4955394
• Update Time: 2025-10-31

Ethyl 2-(3-bromopropyl)-6-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-6-formylbenzoate

• Inchi： 1S/C13H15BrO3/c1-2-17-13(16)12-10(7-4-8-14)5-3-6-11(12)9-15/h3,5-6,9H,2,4,7-8H2,1H3
• InChI Key： HMKDLTPJJFKUGV-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C=O)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 255
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-bromopropyl)-6-formylbenzoate

Ethyl 2-(3-bromopropyl)-6-formylbenzoate: A Comprehensive Overview

Ethyl 2-(3-bromopropyl)-6-formylbenzoate, with the CAS number 1804256-12-9, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a benzoate ester group with a brominated propyl chain. The presence of the formyl group at the 6-position and the bromopropyl group at the 2-position of the benzene ring makes it a versatile molecule with potential applications in various chemical industries.

The synthesis of Ethyl 2-(3-bromopropyl)-6-formylbenzoate involves a series of well-established organic reactions, including Friedel-Crafts alkylation and esterification. Recent studies have highlighted the importance of optimizing reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality. This approach not only improves efficiency but also reduces environmental impact, aligning with current trends toward sustainable chemical manufacturing.

Ethyl 2-(3-bromopropyl)-6-formylbenzoate exhibits interesting physical and chemical properties that make it suitable for various applications. Its solubility in organic solvents and stability under mild conditions make it an ideal candidate for use in polymer chemistry. Recent findings suggest that this compound can serve as a building block for synthesizing advanced polymers with tailored properties, such as high thermal stability and mechanical strength. Additionally, its brominated structure enables it to participate in nucleophilic substitution reactions, further expanding its utility in organic synthesis.

In terms of biological applications, Ethyl 2-(3-bromopropyl)-6-formylbenzoate has shown promise in drug discovery research. The formyl group at the 6-position can act as a reactive site for bioconjugation, facilitating the development of targeted drug delivery systems. Recent studies have demonstrated its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties. These findings underscore the importance of this compound in advancing medical research and therapeutic development.

The growing interest in Ethyl 2-(3-bromopropyl)-6-formylbenzoate is also driven by its role in materials science. Researchers have explored its use in creating functional materials, such as sensors and actuators, due to its unique electronic properties. The bromine atom in the propyl chain contributes to the molecule's reactivity, enabling it to participate in various chemical transformations that are essential for material fabrication.

From an environmental perspective, understanding the degradation pathways of Ethyl 2-(3-bromopropyl)-6-formylbenzoate is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation under different environmental conditions, revealing that it undergoes microbial degradation under aerobic conditions. This information is vital for ensuring safe handling and disposal practices in industrial settings.

In conclusion, Ethyl 2-(3-bromopropyl)-6-form